![molecular formula C22H27N3O2 B250829 N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide](/img/structure/B250829.png)
N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide, also known as MBP, is a compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has shown promising results in various scientific research studies.
Mechanism of Action
The exact mechanism of action of N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. This compound has also been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of pain and mood.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes, which are involved in the development of inflammation and pain. This compound has also been shown to reduce the levels of oxidative stress markers, such as malondialdehyde (MDA), and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), which are involved in the protection against oxidative damage.
Advantages and Limitations for Lab Experiments
N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide has several advantages for lab experiments. It is a stable and water-soluble compound, which makes it easy to handle and administer. It has also been shown to have low toxicity and high bioavailability, which makes it a promising candidate for further research. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for the research on N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide. One of the areas of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have neuroprotective effects in various scientific research studies, which makes it a promising candidate for further research in this area. Another area of interest is its potential use in the treatment of chronic pain. This compound has been shown to have analgesic effects in various scientific research studies, which makes it a promising candidate for further research in this area. Finally, the exact mechanism of action of this compound needs to be further studied to understand its effects and potential therapeutic applications.
Synthesis Methods
The synthesis of N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide involves the reaction of 4-(3-methylbutanoyl)-1-piperazinecarboxylic acid with 4-aminobenzamide. This reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects in various scientific research studies. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Properties
Molecular Formula |
C22H27N3O2 |
---|---|
Molecular Weight |
365.5 g/mol |
IUPAC Name |
N-[4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl]benzamide |
InChI |
InChI=1S/C22H27N3O2/c1-17(2)16-21(26)25-14-12-24(13-15-25)20-10-8-19(9-11-20)23-22(27)18-6-4-3-5-7-18/h3-11,17H,12-16H2,1-2H3,(H,23,27) |
InChI Key |
SJBGYAHSBOIFJY-UHFFFAOYSA-N |
SMILES |
CC(C)CC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3 |
Canonical SMILES |
CC(C)CC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.